Cas no 36440-24-1 (1,3,8-Naphthalenetricarboxylic acid, 1,3,8-trimethyl ester)

1,3,8-Naphthalenetricarboxylic acid, 1,3,8-trimethyl ester structure
36440-24-1 structure
Product Name:1,3,8-Naphthalenetricarboxylic acid, 1,3,8-trimethyl ester
CAS No:36440-24-1
MF:C16H14O6
MW:302.278765201569
CID:921356
Update Time:2023-11-19

1,3,8-Naphthalenetricarboxylic acid, 1,3,8-trimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3,8-tricarbomethoxynaphthalene
    • Trimethyl 1,3,8-naphthalenetricarboxylate
    • CID 101078904
    • 1,3,8-Naphthalenetricarboxylic acid, 1,3,8-trimethyl ester
    • Inchi: 1S/C16H14O6/c1-20-14(17)10-7-9-5-4-6-11(15(18)21-2)13(9)12(8-10)16(19)22-3/h4-8H,1-3H3
    • InChI Key: UMSCFCBKDHGOIE-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(C(=O)OC)C=C2C=CC=C(C(=O)OC)C2=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 446
  • Topological Polar Surface Area: 78.9

Experimental Properties

  • Density: 1.274±0.06 g/cm3(Predicted)
  • Boiling Point: 438.3±25.0 °C(Predicted)
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